N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-5-iodophenyl)methylideneamino]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H12IN3O5/c16-11-5-6-13(20)10(7-11)8-17-18-15(21)9-24-14-4-2-1-3-12(14)19(22)23/h1-8,20H,9H2,(H,18,21)/b17-8+
• InChI Key: OSZULVWSNVYORY-CAOOACKPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NN=CC2=C(C=CC(=C2)I)O
• Isomeric SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)N/N=C/C2=C(C=CC(=C2)I)O
• Molecular Formula: C15H12IN3O5
• Molecular Weight: 441.18 g/mol

Description

N'- (2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide, also known as HINH, is a hydrazone compound that has been widely used in scientific research due to its unique chemical properties. HINH is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 445.28 g/mol. This compound has been synthesized using various methods and has been studied for its potential applications in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide is not fully understood, but it is believed to involve the formation of a Schiff base with the amino acid residues of proteins, which can alter their function and activity. N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide can also interact with DNA and RNA molecules, leading to changes in their structure and stability. The exact molecular targets and pathways of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide are still under investigation.
Biochemical and Physiological Effects:
N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide has been shown to exhibit various biochemical and physiological effects, such as inhibiting the growth of cancer cells, reducing inflammation, and suppressing bacterial growth. N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide can also induce apoptosis, a programmed cell death process, in cancer cells, which can lead to their elimination. In addition, N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide can inhibit the activity of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide can also disrupt the cell membrane of bacteria, leading to their death.

Advantages and Limitations for Lab Experiments

N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide has several advantages for lab experiments, such as its high purity, stability, and solubility in organic solvents. N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide can also be easily synthesized using simple and cost-effective methods. However, N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide has some limitations, such as its relatively low water solubility and potential toxicity at high concentrations. Therefore, it is important to use appropriate safety measures and to carefully control the concentration of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide in experiments.

Future Directions

There are several future directions for the study of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide, such as:
- Investigating the molecular targets and pathways of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide in cancer cells and other biological systems
- Developing new derivatives of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide with improved biological activities and selectivity
- Studying the potential applications of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide in materials science, such as the synthesis of fluorescent polymers and sensors
- Exploring the use of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide as a therapeutic agent for various diseases, such as cancer, inflammation, and infections.
In conclusion, N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide is a hydrazone compound that has been widely used in scientific research due to its unique chemical properties and potential applications in various fields. N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide can be synthesized using different methods and has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. The mechanism of action of N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide is still under investigation, and there are several future directions for its study and development.

Scientific Research Applications

N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide has been extensively used in scientific research due to its potential applications in various fields, such as medicine, biochemistry, and materials science. N'-(2-hydroxy-5-iodobenzylidene)-2-(2-nitrophenoxy)acetohydrazide has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been used as a fluorescent probe for detecting metal ions and as a building block for synthesizing new compounds with potential biological activities.